Cas no 852227-84-0 (N-methyl-1-(3-phenylisoxazol-5-yl)methanamine Hydrochloride)

• Product Name: N-methyl-1-(3-phenylisoxazol-5-yl)methanamine Hydrochloride
• CAS No: 852227-84-0
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• MDL: MFCD16660250
• CID: 1082393
• PubChem ID: 52988145
• Update Time: 2025-04-20

N-methyl-1-(3-phenylisoxazol-5-yl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-phenyl-5-isoxazolemethanamine hydrochloride
• N-methyl-1-(3-phenyl-1,2-oxazol-5-yl)methanamine,hydrochloride
• N-methyl-1-(3-phenylisoxazol-5-yl)methanamine hydrochloride
• BS-38496
• CJB22784
• 852227-84-0
• AKOS022177520
• N-Methyl-1-(3-phenyl-5-isoxazolyl)methanamine hydrochloride
• N-Methyl-1-(3-phenylisoxazol-5-yl)methanamine hydrochloride, AldrichCPR
• N-methyl-1-(3-phenyl-1,2-oxazol-5-yl)methanamine;hydrochloride
• MFCD16660250
• n-methyl-3-phenyl-5-isoxazolemethanaminehydrochloride
• CS-0368151
• N-Methyl-1-(3-phenylisoxazol-5-yl)methanamine HCl
• METHYL[(3-PHENYL-1,2-OXAZOL-5-YL)METHYL]AMINE HYDROCHLORIDE
• N-methyl-1-(3-phenylisoxazol-5-yl)methanamine Hydrochloride

• MDL： MFCD16660250
• Inchi： 1S/C11H12N2O.ClH/c1-12-8-10-7-11(13-14-10)9-5-3-2-4-6-9;/h2-7,12H,8H2,1H3;1H
• InChI Key： MEFBWOFDUGAHEP-UHFFFAOYSA-N
• SMILES： Cl.O1C(=CC(C2C=CC=CC=2)=N1)CNC

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

N-methyl-1-(3-phenylisoxazol-5-yl)methanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)